Cas no 1261576-73-1 (4-chloro-3-methoxypyridin-2-ol)

• Product Name: 4-chloro-3-methoxypyridin-2-ol
• CAS No: 1261576-73-1
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• CID: 4583676
• PubChem ID: 71757886
• Update Time: 2025-07-02

4-chloro-3-methoxypyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methoxypyridin-2-ol

• Inchi： 1S/C6H6ClNO2/c1-10-5-4(7)2-3-8-6(5)9/h2-3H,1H3,(H,8,9)
• InChI Key： PRLWTHUQMQRECI-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC(Cl)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-chloro-3-methoxypyridin-2-ol

Recent Advances in the Study of 4-Chloro-3-methoxypyridin-2-ol (CAS: 1261576-73-1) in Chemical Biology and Pharmaceutical Research

The compound 4-chloro-3-methoxypyridin-2-ol (CAS: 1261576-73-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its chloro and methoxy substituents, has demonstrated promising biological activities, making it a valuable scaffold for the synthesis of novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, highlighting its broad utility in medicinal chemistry.

One of the most notable advancements in the research of 4-chloro-3-methoxypyridin-2-ol is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the structural features of this compound allow for effective modulation of kinase activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-chloro-3-methoxypyridin-2-ol exhibited potent inhibitory effects against a range of tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest that this scaffold could serve as a foundation for the design of next-generation kinase inhibitors with improved selectivity and efficacy.

In addition to its applications in kinase inhibition, 4-chloro-3-methoxypyridin-2-ol has also been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to combat antibiotic-resistant pathogens. These results underscore the potential of 4-chloro-3-methoxypyridin-2-ol as a lead compound for the development of new antimicrobial agents.

Further research has explored the anti-inflammatory potential of 4-chloro-3-methoxypyridin-2-ol derivatives. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that specific modifications to the pyridine core of this compound resulted in molecules with potent anti-inflammatory effects in vitro and in vivo. These derivatives were found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting their potential utility in treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

The synthesis and optimization of 4-chloro-3-methoxypyridin-2-ol derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and regioselective functionalization, have enabled the efficient preparation of diverse derivatives with tailored biological activities. A 2023 review in Chemical Reviews summarized these synthetic strategies, emphasizing the importance of structural diversification to enhance the compound's therapeutic potential. The review also discussed computational approaches, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, which have been instrumental in guiding the design of novel derivatives.

In conclusion, the compound 4-chloro-3-methoxypyridin-2-ol (CAS: 1261576-73-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthetic and computational methodologies, position it as a valuable tool for drug discovery. Future research should focus on further elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.